Cas no 29487-13-6 (Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1))
29487-13-6 structure
Product Name:Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
CAS No:29487-13-6
MF:C8H10INO2
MW:279.074974536896
CID:262076
PubChem ID:207255
Update Time:2025-04-19
Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
- Pyridinium, 3-hydroxy-1-methyl-, iodide, acetate
- 3-Acetyloxy-1-methylpyridinium iodide
- 3-(ACETYLOXY)-1-METHYLPYRIDIN-1-IUM IODIDE
- 29487-13-6
- Pyridinium, 3-acetyloxy-1-methyl-, iodide
- DTXSID70952002
-
- Inchi: 1S/C8H10NO2.HI/c1-7(10)11-8-4-3-5-9(2)6-8;/h3-6H,1-2H3;1H/q+1;/p-1
- InChI Key: GOZOZZSAAKJVHO-UHFFFAOYSA-M
- SMILES: [I-].O(C(C)=O)C1=CC=C[N+](C)=C1
Computed Properties
- Exact Mass: 268.8969
- Monoisotopic Mass: 278.97563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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